Cas no 1443354-41-3 (Ethyl 2-(2-ethoxy-5-methylphenyl)-2-oxoacetate)

• Product Name: Ethyl 2-(2-ethoxy-5-methylphenyl)-2-oxoacetate
• CAS No: 1443354-41-3
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 5701424
• PubChem ID: 62303339
• Update Time: 2025-06-11

Ethyl 2-(2-ethoxy-5-methylphenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-ethoxy-5-methylbenzoylformate
• AKOS011586938
• DTXSID901196798
• Benzeneacetic acid, 2-ethoxy-5-methyl-alpha-oxo-, ethyl ester
• ethyl 2-(2-ethoxy-5-methylphenyl)-2-oxoacetate
• ethyl2-(2-ethoxy-5-methylphenyl)-2-oxoacetate
• 1443354-41-3
• Ethyl 2-(2-ethoxy-5-methylphenyl)-2-oxoacetate

• MDL： MFCD17464957
• Inchi： 1S/C13H16O4/c1-4-16-11-7-6-9(3)8-10(11)12(14)13(15)17-5-2/h6-8H,4-5H2,1-3H3
• InChI Key： KCDXHKOITLJECY-UHFFFAOYSA-N
• SMILES： C(C(=O)C1=CC(C)=CC=C1OCC)(OCC)=O

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

Additional information on Ethyl 2-(2-ethoxy-5-methylphenyl)-2-oxoacetate

Ethyl 2-(2-ethoxy-5-methylphenyl)-2-oxoacetate (CAS No. 1443354-41-3): A Comprehensive Overview

Ethyl 2-(2-ethoxy-5-methylphenyl)-2-oxoacetate, a compound with the chemical formula C₁₂H₁₄O₄, is a derivative of ethyl acetoacetate featuring a phenyl ring substituted with an ethoxy group at the 2-position and a methyl group at the 5-position. This compound has garnered significant attention in the pharmaceutical and chemical research communities due to its versatile structural properties and potential biological activities. With a CAS number of 1443354-41-3, it serves as a key intermediate in the synthesis of various pharmacologically relevant molecules.

The structure of Ethyl 2-(2-ethoxy-5-methylphenyl)-2-oxoacetate incorporates a β-ketoester moiety, which is known for its reactivity in condensation reactions and as a precursor for heterocyclic compounds. The presence of both an ethoxy and a methyl substituent on the aromatic ring introduces steric and electronic effects that can modulate the compound's interactions with biological targets. This makes it a valuable scaffold for drug discovery efforts aimed at identifying novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of Ethyl 2-(2-ethoxy-5-methylphenyl)-2-oxoacetate with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against several enzymes implicated in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the growing interest in developing small-molecule inhibitors that can modulate inflammatory responses without the adverse effects associated with non-selective agents.

In addition to its potential role in anti-inflammatory therapies, Ethyl 2-(2-ethoxy-5-methylphenyl)-2-oxoacetate has been explored as a precursor in the synthesis of more complex molecules. For instance, its β-ketoester functionality can undergo enolization to form an enolate ion, which is highly reactive in nucleophilic addition reactions. This property has been leveraged in the development of novel heterocycles, including pyrazoles and pyrimidines, which are known for their broad spectrum of biological activities.

The synthesis of Ethyl 2-(2-ethoxy-5-methylphenyl)-2-oxoacetate typically involves the condensation of ethyl acetoacetate with an appropriate aromatic aldehyde under basic conditions. The choice of aldehyde can be tailored to introduce different substituents on the phenyl ring, thereby allowing for fine-tuning of the compound's biological profile. Recent studies have demonstrated that employing catalytic amounts of transition metals, such as palladium or copper, can enhance the efficiency of this reaction while minimizing byproduct formation.

The pharmacological evaluation of Ethyl 2-(2-ethoxy-5-methylphenyl)-2-oxoacetate has revealed promising results in preclinical models. In vitro assays have indicated that this compound can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), suggesting its potential utility in treating chronic inflammatory diseases. Furthermore, animal studies have shown that it can attenuate acute inflammatory responses without causing significant toxicity, making it a candidate for further development.

The analytical characterization of Ethyl 2-(2-ethoxy-5-methylphenyl)-2-oxoacetate is crucial for ensuring its purity and consistency. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed techniques for this purpose. These methods provide detailed information about the compound's structure and purity, which are essential for both research and regulatory compliance.

The industrial applications of Ethyl 2-(2-ethoxy-5-methylphenyl)-2-oxoacetate extend beyond pharmaceuticals. It has been utilized as an intermediate in the production of agrochemicals, where its structural features contribute to the efficacy of various crop protection agents. Additionally, its reactivity makes it a valuable building block in organic synthesis, enabling researchers to construct more complex molecules with tailored properties.

The future direction of research on Ethyl 2-(2-ethoxy-5-methylphenyl)-2-oxoacetate lies in exploring its derivatives and exploring new synthetic pathways that enhance its accessibility and functionality. Advances in green chemistry principles may also influence its production, emphasizing sustainable practices that minimize environmental impact. As our understanding of biological pathways continues to expand, this compound is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.